![molecular formula C16H10ClFN4S B286910 6-(3-Chlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286910.png)
6-(3-Chlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3-Chlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as CFT, is a chemical compound that has been extensively studied for its potential therapeutic applications. CFT belongs to the class of thienotriazolodiazepine derivatives and has been found to exhibit a range of interesting properties that make it a promising candidate for use in scientific research.
Mechanism of Action
6-(3-Chlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole acts as a positive allosteric modulator of the GABA receptor, which means that it enhances the activity of the receptor in the presence of GABA. This leads to an increase in inhibitory neurotransmission in the brain, which can have a calming effect and reduce anxiety.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, particularly in the central nervous system. It has been found to increase GABAergic neurotransmission, which can lead to sedation, anxiolysis, and anticonvulsant effects. This compound has also been shown to have some dopaminergic activity, which may contribute to its potential as a treatment for addiction.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-(3-Chlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is that it has a high affinity for the GABA receptor, which makes it a potent modulator of inhibitory neurotransmission. However, one of the limitations of using this compound is that it has a relatively short half-life, which can make it difficult to study in vivo.
Future Directions
There are a number of potential future directions for research on 6-(3-Chlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new derivatives of this compound that may have improved pharmacokinetic properties or greater selectivity for specific GABA receptor subtypes. Another area of interest is the potential use of this compound in the treatment of addiction, particularly for drugs of abuse that act on the dopamine system. Finally, further research is needed to fully understand the potential therapeutic applications of this compound and its mechanism of action.
Synthesis Methods
The synthesis of 6-(3-Chlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-amino-5-(3-chlorobenzyl)-1,2,4-thiadiazole with 3-fluorobenzaldehyde in the presence of acetic acid and acetic anhydride. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
6-(3-Chlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been found to exhibit a range of interesting properties that make it a promising candidate for use in scientific research. For example, this compound has been shown to bind to the gamma-aminobutyric acid (GABA) receptor, which is responsible for inhibitory neurotransmission in the brain. This makes this compound a potential candidate for the treatment of anxiety and other disorders related to GABA dysfunction.
Properties
Molecular Formula |
C16H10ClFN4S |
---|---|
Molecular Weight |
344.8 g/mol |
IUPAC Name |
6-[(3-chlorophenyl)methyl]-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H10ClFN4S/c17-12-5-1-3-10(7-12)8-14-21-22-15(19-20-16(22)23-14)11-4-2-6-13(18)9-11/h1-7,9H,8H2 |
InChI Key |
NPEIOKPDGUKLPM-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)Cl)CC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.